Cas no 1806754-88-0 (4-(Difluoromethyl)-5-methoxy-3-(trifluoromethoxy)pyridine-2-methanol)

• Product Name: 4-(Difluoromethyl)-5-methoxy-3-(trifluoromethoxy)pyridine-2-methanol
• CAS No: 1806754-88-0
• MF: C₉H₈F₅NO₃
• MW: 273.156740188599
• CID: 4840811
• Update Time: 2025-05-21

4-(Difluoromethyl)-5-methoxy-3-(trifluoromethoxy)pyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-5-methoxy-3-(trifluoromethoxy)pyridine-2-methanol

• Inchi： 1S/C9H8F5NO3/c1-17-5-2-15-4(3-16)7(6(5)8(10)11)18-9(12,13)14/h2,8,16H,3H2,1H3
• InChI Key： YUWYPACBHQMQHP-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN=C(CO)C=1OC(F)(F)F)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 263
• XLogP3: 1.8
• Topological Polar Surface Area: 51.6

Additional information on 4-(Difluoromethyl)-5-methoxy-3-(trifluoromethoxy)pyridine-2-methanol

Introduction to 4-(Difluoromethyl)-5-methoxy-3-(trifluoromethoxy)pyridine-2-methanol (CAS No. 1806754-88-0)

4-(Difluoromethyl)-5-methoxy-3-(trifluoromethoxy)pyridine-2-methanol is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1806754-88-0, is characterized by its pyridine core substituted with multiple fluorinated and methoxy functional groups. The unique arrangement of these substituents imparts distinct chemical properties, making it a valuable intermediate in the synthesis of bioactive molecules.

The structural features of 4-(Difluoromethyl)-5-methoxy-3-(trifluoromethoxy)pyridine-2-methanol include a pyridine ring that is modified with a difluoromethyl group at the 4-position, a methoxy group at the 5-position, and another trifluoromethoxy group at the 3-position. Additionally, the 2-position of the pyridine ring is terminated with a hydroxymethyl group. This specific substitution pattern enhances the compound's reactivity and makes it a promising candidate for further derivatization in drug discovery programs.

In recent years, fluorinated pyridines have emerged as pivotal scaffolds in medicinal chemistry due to their ability to modulate metabolic stability, binding affinity, and pharmacokinetic profiles of therapeutic agents. The presence of multiple fluorine atoms in 4-(Difluoromethyl)-5-methoxy-3-(trifluoromethoxy)pyridine-2-methanol contributes to its favorable pharmacological properties, including increased lipophilicity and resistance to enzymatic degradation. These attributes are particularly advantageous in the development of small-molecule drugs that require prolonged circulation times or enhanced target engagement.

Current research in the field of fluorinated heterocycles has highlighted their role in inhibiting various enzymatic targets and receptor interactions. For instance, studies have demonstrated that compounds incorporating difluoromethyl and trifluoromethoxy groups exhibit potent activity against enzymes such as kinases and phosphodiesterases. The compound 4-(Difluoromethyl)-5-methoxy-3-(trifluoromethoxy)pyridine-2-methanol has been explored as a precursor in synthesizing novel inhibitors for these targets, with preliminary data suggesting promising biological activity.

The synthesis of 4-(Difluoromethyl)-5-methoxy-3-(trifluoromethoxy)pyridine-2-methanol involves multi-step organic transformations that require precise control over reaction conditions. Key synthetic strategies include nucleophilic substitution reactions, metal-catalyzed cross-coupling processes, and protecting group strategies to ensure regioselectivity and yield optimization. Advanced techniques such as flow chemistry have also been employed to enhance scalability and purity in the final product.

The pharmacological potential of this compound has been investigated through both computational modeling and experimental assays. Computational studies have predicted favorable interactions between the fluorinated substituents and biological targets, while experimental evaluations have provided insights into its binding affinity and efficacy. These findings support further exploration of 4-(Difluoromethyl)-5-methoxy-3-(trifluoromethoxy)pyridine-2-methanol as a lead compound for developing new therapeutic agents.

In addition to its pharmaceutical applications, 4-(Difluoromethyl)-5-methoxy-3-(trifluoromethoxy)pyridine-2-methanol has shown promise in materials science research. Fluorinated pyridines are known for their electronic properties, which make them suitable for use in organic electronics, including light-emitting diodes (OLEDs) and photovoltaic cells. The unique structural motifs present in this compound could potentially be leveraged to design novel materials with enhanced performance characteristics.

The industrial production of 4-(Difluoromethyl)-5-methoxy-3-(trifluoromethoxy)pyridine-2-methanol requires stringent quality control measures to ensure consistency and purity. Analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are employed to verify the chemical structure and assess impurity profiles. These methodologies are critical for meeting regulatory standards and ensuring that the compound is suitable for further downstream applications.

The future prospects of 4-(Difluoromethyl)-5-methoxy-3-(trifluoromethoxy)pyridine-2-methanol are vast, with ongoing research focusing on expanding its utility across multiple therapeutic areas. Innovations in synthetic methodologies may enable more efficient production routes, while advancements in drug discovery technologies could uncover new applications for this versatile intermediate. As the demand for fluorinated compounds continues to grow, 4-(Difluoromethyl)-5-methoxy-3-(trifluoromethoxy)pyridine-2-methanol is poised to play a significant role in shaping the future of medicinal chemistry.